1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane

• IUPAC Name: 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane
• InChI: InChI=1S/C15H22N2O3/c1-16-4-3-5-17(7-6-16)10-12-8-13(18-2)15-14(9-12)19-11-20-15/h8-9H,3-7,10-11H2,1-2H3
• InChI Key: QVRJVARFBGHPKE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC3=C(C(=C2)OC)OCO3
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane is a synthetic organic compound that features a benzodioxole moiety and a diazepane ring

Preparation Methods

The synthesis of 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane typically involves the following steps:

Formation of the Benzodioxole Moiety: The benzodioxole ring can be synthesized through the methoxylation of catechol followed by cyclization with formaldehyde.

Attachment of the Diazepane Ring: The diazepane ring can be introduced through a nucleophilic substitution reaction involving a suitable diazepane precursor and the benzodioxole derivative.

Final Coupling: The final step involves coupling the benzodioxole moiety with the diazepane ring under appropriate reaction conditions, such as the use of a base and a suitable solvent.

Chemical Reactions Analysis

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups within the molecule. Common reagents include alkyl halides and amines.

Scientific Research Applications

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacologically active agent, particularly in the development of anticancer and antimicrobial drugs.

Materials Science: It is explored for its potential use in the synthesis of novel materials with unique properties, such as polymers and nanomaterials.

Biological Studies: The compound is used in biological research to study its effects on various biological pathways and its potential as a biochemical probe.

Mechanism of Action

The mechanism of action of 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anticancer effects .

Comparison with Similar Compounds

1-[(7-Methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane can be compared with similar compounds such as:

1,3-Benzodioxole: This compound shares the benzodioxole moiety but lacks the diazepane ring, making it less complex and potentially less versatile.

Benzodioxol Derivatives: Various derivatives of benzodioxole have been studied for their biological activities, but the presence of the diazepane ring in 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-methyl-1,4-diazepane adds to its uniqueness and potential.